Cas no 1467728-95-5 (Methyl 2-formyl-1-methylimidazole-4-carboxylate)

• Product Name: Methyl 2-formyl-1-methylimidazole-4-carboxylate
• CAS No: 1467728-95-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6612071
• PubChem ID: 89854085
• Update Time: 2025-10-23

Methyl 2-formyl-1-methylimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1467728-95-5
• SCHEMBL15322440
• 1H-Imidazole-4-carboxylic acid, 2-formyl-1-methyl-, methyl ester
• DTXSID901172532
• methyl 2-formyl-1-methyl-1H-imidazole-4-carboxylate
• EN300-6509124
• methyl 2-formyl-1-methylimidazole-4-carboxylate
• Methyl 2-formyl-1-methylimidazole-4-carboxylate

• Inchi： 1S/C7H8N2O3/c1-9-3-5(7(11)12-2)8-6(9)4-10/h3-4H,1-2H3
• InChI Key： SFKFTXSZKLWJOW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C)C(C=O)=N1)=O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.2Ų

Additional information on Methyl 2-formyl-1-methylimidazole-4-carboxylate

Recent Advances in the Application of Methyl 2-formyl-1-methylimidazole-4-carboxylate (CAS: 1467728-95-5) in Chemical Biology and Pharmaceutical Research

Methyl 2-formyl-1-methylimidazole-4-carboxylate (CAS: 1467728-95-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its utility in the development of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research briefing provides an overview of the latest advancements involving this compound, focusing on its applications in drug discovery and chemical biology.

One of the most significant applications of Methyl 2-formyl-1-methylimidazole-4-carboxylate is its role as a building block in the synthesis of imidazole-based pharmaceuticals. Imidazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. Recent research has demonstrated the effectiveness of this compound in the synthesis of novel imidazole derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this compound to develop a new class of kinase inhibitors with potential applications in cancer therapy.

In addition to its role in drug synthesis, Methyl 2-formyl-1-methylimidazole-4-carboxylate has been employed in the development of chemical probes for studying biological systems. Its reactive aldehyde group allows for facile conjugation with various biomolecules, making it a valuable tool for labeling and tracking cellular processes. A recent study in Chemical Biology & Drug Design showcased its use in the development of fluorescent probes for imaging protein-protein interactions in live cells, providing new insights into intracellular signaling pathways.

The compound's versatility is further exemplified by its application in the synthesis of heterocyclic compounds, which are pivotal in the design of new drugs. Researchers have leveraged its structural features to create diverse libraries of compounds for high-throughput screening. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the use of Methyl 2-formyl-1-methylimidazole-4-carboxylate in the synthesis of potent inhibitors targeting inflammatory pathways, highlighting its potential in treating chronic inflammatory diseases.

Despite its promising applications, challenges remain in the large-scale production and optimization of Methyl 2-formyl-1-methylimidazole-4-carboxylate-based compounds. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity. Advances in catalytic processes and green chemistry approaches, as discussed in a 2023 article in Organic Process Research & Development, have shown promise in addressing these challenges, paving the way for more efficient and sustainable production.

In conclusion, Methyl 2-formyl-1-methylimidazole-4-carboxylate (CAS: 1467728-95-5) continues to be a valuable asset in chemical biology and pharmaceutical research. Its diverse applications, from drug development to chemical probing, underscore its importance in advancing scientific knowledge and therapeutic innovation. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.